Cas no 1637687-59-2 (tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 1637687-59-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5102270
• Update Time: 2026-03-03

tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-8-4-5-10(14)9(13)6-8/h8-10H,4-7,13H2,1-3H3/t8-,9-,10+/m1/s1
• InChI Key： VOJMZLZBOIHIRI-BBBLOLIVSA-N
• SMILES： [C@]12([H])CC[C@]([H])(C[C@H]1N)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1637687-59-2)

The compound tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1637687-59-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This bicyclic scaffold serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and evaluating its utility in the development of novel therapeutics.

One of the key advancements in the synthesis of this compound involves the use of asymmetric catalysis to achieve high enantiomeric purity, which is critical for its biological activity. Researchers have reported improved yields and selectivity through the application of chiral auxiliaries and transition metal catalysts. Additionally, the compound's stability under various reaction conditions has been thoroughly investigated, providing valuable insights for its scalable production.

In terms of applications, tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate has been employed as a building block for the development of protease inhibitors and receptor modulators. Its rigid bicyclic structure mimics natural peptide motifs, making it an attractive candidate for the design of peptidomimetics. Recent preclinical studies have demonstrated its efficacy in modulating specific protein-protein interactions, highlighting its potential in treating neurodegenerative diseases and viral infections.

Furthermore, the compound's pharmacokinetic properties, including its bioavailability and metabolic stability, have been evaluated in animal models. These studies have revealed favorable drug-like characteristics, such as good blood-brain barrier penetration and low toxicity, which are essential for CNS-targeted therapies. Ongoing research is exploring its use in combination therapies and as a scaffold for the development of multifunctional drugs.

In conclusion, tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1637687-59-2) represents a promising intermediate in medicinal chemistry with broad applications. Continued research into its synthesis and biological activity is expected to yield new therapeutic candidates and further elucidate its mechanism of action. This compound exemplifies the intersection of chemical innovation and biological relevance, underscoring its importance in modern drug discovery efforts.